![molecular formula C15H23BClNO2 B6330420 3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester; 97% CAS No. 2096333-72-9](/img/structure/B6330420.png)
3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester; 97%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester is a chemical compound with the CAS Number: 2096333-72-9. It has a molecular weight of 295.62 and its IUPAC name is N-[2-chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]ethanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H23BClNO2/c1-6-18-10-11-12 (8-7-9-13 (11)17)16-19-14 (2,3)15 (4,5)20-16/h7-9,18H,6,10H2,1-5H3 . This code provides a detailed description of the molecular structure of the compound.Chemical Reactions Analysis
Boronic acids and their esters, such as this compound, are known to be susceptible to hydrolysis, especially at physiological pH . The rate of this reaction is dependent on the substituents in the aromatic ring and the pH of the solution .Physical And Chemical Properties Analysis
This compound is a solid or liquid at room temperature . It should be stored in a dark place, under an inert atmosphere, at 2-8°C . The solubility of boronic acids and their esters in various solvents is an important property that influences their use in chemical reactions .Scientific Research Applications
Suzuki–Miyaura Cross-Coupling
3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester: is extensively used in the Suzuki–Miyaura cross-coupling reaction . This reaction is a pivotal method for forming carbon-carbon bonds in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and organic materials. The compound acts as an organoboron reagent that couples with aryl or vinyl halides under palladium catalysis to create biaryl or styrenyl derivatives.
Drug Design and Delivery
Boronic acids and their esters, like this compound, are considered for the design of new drugs and drug delivery systems . They can act as boron carriers suitable for neutron capture therapy, a targeted cancer treatment. However, their stability in water, especially at physiological pH, is a concern due to hydrolysis, which must be considered in pharmacological applications .
Hydrolysis Studies
The susceptibility of phenylboronic pinacol esters to hydrolysis at physiological pH is a significant area of study . Research into the kinetics of this process, influenced by substituents on the aromatic ring, is crucial for the development of boron-containing compounds in medicinal chemistry.
Synthesis of Sulfinamide Derivatives
This compound can be used to synthesize sulfinamide derivatives, which are valuable in medicinal chemistry for their potential biological activities . The reaction typically involves the use of diethylaminosulfur trifluoride (DAST) and potassium phenyltrifluoroborate.
Catalytic Protodeboronation
Catalytic protodeboronation of pinacol boronic esters, including 3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester , is a process used to remove the boron group . This method, paired with Matteson homologation, allows for the formal anti-Markovnikov alkene hydromethylation, a valuable transformation in organic synthesis.
Palladium-Catalyzed Reactions
The compound is a reagent in palladium-catalyzed reactions such as intramolecular amination, direct arylation, and stereoselective Heck-type reactions . These reactions are fundamental in constructing complex organic molecules with high precision and efficiency.
Safety and Hazards
Future Directions
Boronic acids and their esters are an important group of compounds due to their broad applications in organic synthesis, catalysis, supramolecular chemistry, and materials engineering . Future research may focus on improving the stability of these compounds in water and developing new applications in drug design and delivery .
Mechanism of Action
Target of Action
The primary target of 3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The compound affects the Suzuki–Miyaura cross-coupling pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Pharmacokinetics
It’s known that the compound is only marginally stable in water . The kinetics of hydrolysis of some phenylboronic pinacol esters is dependent on the substituents in the aromatic ring .
Result of Action
The result of the compound’s action is the formation of a new carbon–carbon bond through the Suzuki–Miyaura cross-coupling reaction . This reaction is exceptionally mild and functional group tolerant, making it a valuable tool in organic synthesis .
Action Environment
The compound’s action, efficacy, and stability are influenced by environmental factors such as pH. The rate of hydrolysis of some phenylboronic pinacol esters is considerably accelerated at physiological pH . Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes .
properties
IUPAC Name |
N-[[2-chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23BClNO2/c1-6-18-10-11-12(8-7-9-13(11)17)16-19-14(2,3)15(4,5)20-16/h7-9,18H,6,10H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLYBUPMJVZGLMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)Cl)CNCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23BClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.